BENGHE Troubleshooting & Optimization

Check Availability & Pricing

How to perform a field calibration check on the
AC915 sensor.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

AC915 Sensor: Technical Support Center

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information for performing a field calibration check on the AC915
sensor. The following sections offer troubleshooting advice and frequently asked questions in a
clear question-and-answer format to address potential issues during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the difference between a field calibration check and a full calibration?

A field calibration check, often referred to as a functional verification, is a simplified procedure
to confirm that the sensor is operating within its expected parameters. It is not a full calibration,
which would involve adjusting the sensor's output to match a known standard and typically
requires specialized equipment. For a full calibration, it is recommended to return the sensor to
the manufacturer.

Q2: How often should | perform a field calibration check on my AC915 sensor?

It is good practice to perform a field check before a critical measurement series, if the sensor
has been dropped or subjected to a shock, or if you observe unexpected readings. For routine
checks, an annual verification is a common starting point, but the frequency should be adapted
to your application’s criticality and the sensor's operating environment.
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Q3: My sensor's Bias Output Voltage is outside the specified range. What should | do?

If the Bias Output Voltage is outside the 10-14 VDC range, it could indicate a problem with the
sensor, the cabling, or the data acquisition system. Follow the troubleshooting steps outlined in
this guide. If the issue persists, it may be necessary to send the sensor for professional
servicing or calibration.

Q4: Can | perform a full calibration of the AC915 sensor myself?

A full calibration of an accelerometer like the AC915 requires a calibrated shaker table and
reference accelerometer to accurately determine its sensitivity and frequency response. This is
typically not feasible in a field or standard laboratory setting. The manufacturer offers annual
calibration services for this purpose.[1]

Troubleshooting Guide

This section addresses specific issues you might encounter while using the AC915 sensor.
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Issue

Possible Cause

Troubleshooting Steps

No output signal from the

sensor

Improper cabling or connection

1. Ensure the 2-pin MIL-C-
5015 connector is securely
attached.[2]2. Check for any
damage to the cable.3. Verify
the pin polarity: Pin Ais for
Signal/Power (+), and Pin B is
for Common (-).[2]

Power supply issue

1. Confirm that your IEPE
power source provides a
constant current between 2-10
mA.[2]2. Verify the voltage
source is between 18-28 VDC.

[2]

Bias Output Voltage is OV or
equals the power supply

voltage

Short or open circuit in the

sensor or cable

1. Disconnect the sensor and
measure the resistance of the
cable to check for continuity
and shorts.2. If the cable is
functional, the issue is likely
with the sensor, which will

require professional repair.

Readings are noisy or erratic

Electromagnetic interference
(EMI)

1. Ensure proper shielding of
the cable.2. Route the sensor
cable away from power cables

or other sources of EMI.

Loose mounting

1. Check that the sensor is
mounted with the correct
torque (2 to 5 ft. Ibs or 2.7 to
6.8 Nm).[2][3]2. Ensure the
mounting surface is clean and
flat.
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Experimental Protocol: Field Calibration Check
(Functional Verification)

This procedure details how to verify the functionality of your AC915 sensor by checking its Bias
Output Voltage (BOV). The BOV is the DC voltage level that the sensor outputs when no
vibration is present. For a healthy AC915 sensor, this voltage should be within a specific range.

Objective: To confirm the AC915 sensor's electronic circuitry is functioning correctly.
Materials:

AC915 Sensor

IEPE-compatible power source/signal conditioner (providing 18-28 VDC with 2-10 mA
constant current)[2]

Voltmeter or data acquisition system capable of DC voltage measurement

Appropriate cabling for the AC915 sensor

Methodology

e Sensor Connection:
o Connect the AC915 sensor to the IEPE power source using the appropriate cable.
o Ensure the sensor is in a resting state, free from any external vibrations.
e Power On and Stabilization:
o Turn on the IEPE power source.
o Allow the sensor to stabilize for at least 3 seconds.[2]
» Voltage Measurement:

o Using a voltmeter or your data acquisition system, measure the DC voltage at the output.
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o Record the measured Bias Output Voltage.

o Data Interpretation:
o Compare the measured BOV to the expected range specified in the table below.

o Areading within the acceptable range indicates that the sensor's internal electronics are
likely functioning correctly.

Quantitative Data Summary

The following table summarizes the key electrical specifications for the AC915 sensor relevant
to this field check.

Parameter Specification

Sensitivity 100 mV/g (£10%)[2][3]

Voltage Source (IEPE) 18-28 VDC[2]

Constant Current Excitation 2-10 mA[2]

Bias Output Voltage 10-14 VDC[2]
Diagrams

Below is a diagram illustrating the logical workflow for the field calibration check of the AC915
sensor.
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AC915 Field Calibration Check Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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